4-[(2-chlorobenzylidene)amino]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(E)-(2-chlorophenyl)methylideneamino]-3-(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H13ClN4OS/c1-22-13-8-6-11(7-9-13)15-19-20-16(23)21(15)18-10-12-4-2-3-5-14(12)17/h2-10H,1H3,(H,20,23)/b18-10+
• InChI Key: IUXIRUKUSAUYII-VCHYOVAHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NNC(=S)N2N=CC3=CC=CC=C3Cl
• Isomeric SMILES: COC1=CC=C(C=C1)C2=NNC(=S)N2/N=C/C3=CC=CC=C3Cl
• Molecular Formula: C16H13ClN4OS
• Molecular Weight: 344.8 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to 4-[(2-chlorobenzylidene)amino]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol involves multi-step processes starting from basic heterocyclic frameworks. For instance, the synthesis of related triazole derivatives can start with the esterification of 4-amino benzoic acid, followed by reactions with hydrazine hydrate, ethanolic KOH, and CS2 to produce inorganic salts. These are then refluxed with hydrazine hydrate to produce the triazole core, which is further modified with aromatic aldehydes to yield the desired compounds. Such processes highlight the complexity and versatility in synthesizing triazole derivatives (Rajurkar, Deshmukh, & Sonawane, 2016)).

Scientific Research Applications

1. Molecular Interactions and Crystallography

4-[(2-chlorobenzylidene)amino]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is a derivative of 1,2,4-triazole, which has been studied for its intermolecular interactions and crystal structure. Research has focused on different types of intermolecular interactions, such as C–H⋯O, C–H⋯SC, C–H⋯π, and lp⋯π interactions, using techniques like X-ray diffraction and thermal techniques. These studies provide insights into the molecular behavior and stability of these compounds (Shukla, Mohan, Vishalakshi, & Chopra, 2014).

2. Synthesis and Structural Analysis

Another aspect of scientific research involves the synthesis and detailed structural analysis of 1,2,4-triazole derivatives, including this compound. Studies include conformational analysis and Density Functional Theory (DFT) investigations, focusing on the stability and electronic properties of these compounds. This research is crucial for understanding the chemical behavior and potential applications of these substances (Kumar et al., 2021).

3. Antimicrobial Activities

The antimicrobial properties of 1,2,4-triazole derivatives are also a significant area of research. Studies have been conducted to synthesize novel derivatives and test their effectiveness against various microorganisms. This research is vital for developing new antimicrobial agents that could potentially be used in medical applications (Bektaş et al., 2007).

4. Corrosion Inhibition

Research has also explored the use of 1,2,4-triazole derivatives as corrosion inhibitors. Studies have shown that these compounds can effectively inhibit corrosion in certain metals, which is significant for industrial applications. Understanding the mechanism of corrosion inhibition and the effectiveness of these compounds in different environments is crucial for their practical application (Bentiss et al., 2009).

5. Cholinesterase Inhibitory Potential

The cholinesterase inhibitory potential of triazole derivatives has been investigated, particularly in the context of treating neurological disorders. These studies are crucial for developing new therapeutic agents for diseases like Alzheimer's (Arfan et al., 2018).

Safety and Hazards

Specific safety and hazard information for this compound is not available in the resources. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. Users are responsible for confirming product identity and/or purity.